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Compound of Interest

Compound Name:
2-(2-Methylbenzo[1,3]dioxol-2-

YL)ethanol

CAS No.: 56287-54-8

Cat. No.: B8799768

Get Quote

2-(2-Methyl-1,3-benzodioxol-2-yl)ethanol
Chemical Identity & Structural Analysis
The molecule is a spiro-fused system (conceptually, though technically a fused bicyclic system

with a side chain) comprising a benzene ring fused to a 1,3-dioxole ring. The C2 position of the

dioxole ring is substituted with a methyl group and a hydroxyethyl group.
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Property Data

IUPAC Name 2-(2-Methyl-1,3-benzodioxol-2-yl)ethanol

Common Name Catechol Ketal of 4-Hydroxy-2-Butanone

Molecular Formula

C

H

O

Molecular Weight 180.20 g/mol

Predicted LogP ~1.8 - 2.1 (Moderate Lipophilicity)

Physical State Viscous Colorless to Pale Yellow Oil

Boiling Point (Est.) 145–150 °C at 10 mmHg

Solubility
Soluble in Toluene, DCM, Ethanol; Insoluble in

Water

Structural Logic
The formation of the 1,3-benzodioxole ring creates a rigid core. The pendant hydroxyethyl

group (

) remains a free primary alcohol, allowing for selective derivatization (e.g., oxidation to acid,
conversion to halide) while the ketone remains masked as a ketal.

Synthesis Protocol
The synthesis involves the acid-catalyzed condensation of Catechol (1,2-dihydroxybenzene)

with 4-Hydroxy-2-butanone.

Critical Consideration: 4-Hydroxy-2-butanone is prone to dehydration to Methyl Vinyl Ketone

(MVK) under acidic conditions. The reaction conditions must balance ketalization speed against

the elimination side reaction.

Reagents & Materials
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Catechol (1.0 eq): Recrystallized from toluene if significant oxidation is present.

4-Hydroxy-2-butanone (1.1 eq): Commercial grade (95%+).

Solvent: Toluene (forms an azeotrope with water).

Catalyst:p-Toluenesulfonic acid monohydrate (p-TSA, 1-2 mol%).

Equipment: Dean-Stark apparatus.

Step-by-Step Methodology
Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a Dean-Stark trap

topped with a reflux condenser.

Charging: Add Catechol (11.0 g, 100 mmol) and Toluene (200 mL) to the flask. Stir until

dissolved.

Catalyst Addition: Add p-TSA (0.19 g, 1 mmol).

Reagent Addition: Add 4-Hydroxy-2-butanone (9.7 g, 110 mmol). Note: A slight excess

compensates for potential volatility or side reactions.

Reflux: Heat the mixture to vigorous reflux (bath temp ~120-130 °C). Water will begin to

collect in the Dean-Stark trap.

Monitoring: Continue reflux until water evolution ceases (theoretical: 1.8 mL). This typically

takes 3–5 hours.

Workup:

Cool the reaction mixture to room temperature.

Wash with saturated NaHCO

solution (2 x 50 mL) to neutralize the acid catalyst.

Wash with Brine (1 x 50 mL).
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Dry the organic layer over anhydrous MgSO

.[1]

Purification:

Filter off the drying agent.

Concentrate the toluene under reduced pressure (Rotovap).

Distillation: Purify the crude oil via vacuum distillation (0.5–1 mmHg). Collect the main

fraction.

Reaction Mechanism & Pathway[2][3][4][5][6]
The reaction follows a standard acid-catalyzed ketalization mechanism. The high electron

density of the catechol oxygens facilitates the attack on the activated carbonyl.
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Figure 1: Synthetic pathway for the formation of 2-(2-methyl-1,3-benzodioxol-2-yl)ethanol.

Mechanistic Insight
Protonation: The carbonyl oxygen of 4-hydroxy-2-butanone is protonated by p-TSA.

Nucleophilic Attack: One hydroxyl group of the catechol attacks the carbonyl carbon, forming

a hemi-ketal.

Cyclization: The second hydroxyl group attacks the same carbon, expelling a molecule of

water and closing the 5-membered dioxole ring.
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Stability: The resulting 1,3-benzodioxole ring is exceptionally stable to basic conditions and

oxidation, making it an excellent protecting group.

Applications & Utility
A. Orthogonal Protection Strategy
This ketal is primarily used to protect the ketone of 4-hydroxy-2-butanone. Once protected, the

primary alcohol on the side chain can undergo reactions that would otherwise affect the ketone:

Grignard Reactions: The alcohol can be converted to a halide and reacted with Mg; the ketal

protects the ketone from self-reaction.

Oxidation: The alcohol can be oxidized to a carboxylic acid (2-methyl-1,3-benzodioxol-2-yl-

acetic acid) without Baeyer-Villiger oxidation of the ketone.

B. Fragrance & Flavor Chemistry
The 1,3-benzodioxole moiety (methylenedioxy group) is a pharmacophore and olfactophore

found in many natural products (e.g., Safrole, Piperonal).[2][3]

Odor Profile: Likely to possess a faint, sweet, phenolic, and slightly woody aroma.

Fixative Properties: The high molecular weight and lipophilicity suggest potential use as a

fixative in floral compositions.

C. Pharmaceutical Intermediates
This compound serves as a precursor for synthesizing substituted catecholamines or

phenethylamines if the dioxole ring is cleaved under specific conditions (e.g., BBr

or AlCl

), regenerating the catechol functionality at a late stage in synthesis.

Troubleshooting & Safety
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Issue Probable Cause Corrective Action

Low Yield
Dehydration of starting

material to MVK.

Lower reaction temperature;

ensure efficient water removal;

use fresh 4-hydroxy-2-

butanone.

Dark Product Oxidation of Catechol.[4]

Perform reaction under

Nitrogen/Argon atmosphere;

use recrystallized catechol.

Incomplete Reaction Water back-flow.
Insulate the Dean-Stark trap;

ensure vigorous reflux.

Safety Note: Catechol is toxic and a skin sensitizer. It can cause severe burns and eye

damage. 4-Hydroxy-2-butanone is flammable. All operations must be conducted in a fume

hood with appropriate PPE (nitrile gloves, safety goggles).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pdf.benchchem.com/42/Side_reactions_in_the_synthesis_of_4_Hydroxy_2_butanone_from_formaldehyde.pdf
https://en.wikipedia.org/wiki/1,3-Benzodioxole
https://www.thegoodscentscompany.com/data/rw1020772.html
https://pubmed.ncbi.nlm.nih.gov/2681159/
https://pubmed.ncbi.nlm.nih.gov/2681159/
https://pubmed.ncbi.nlm.nih.gov/2681159/
https://www.benchchem.com/product/b8799768/docs#technical-guide-catechol-ketal-of-4-hydroxy-2-butanone
https://www.benchchem.com/product/b8799768/docs#technical-guide-catechol-ketal-of-4-hydroxy-2-butanone
https://www.benchchem.com/product/b8799768/docs#technical-guide-catechol-ketal-of-4-hydroxy-2-butanone
https://www.benchchem.com/product/b8799768/docs#technical-guide-catechol-ketal-of-4-hydroxy-2-butanone
https://www.benchchem.com/product/b8799768?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8799768?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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